Cas no 19116-94-0 (3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride)

• Product Name: 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride
• CAS No: 19116-94-0
• MF: C₇H₅Cl₃O₃S
• MW: 275.536798238754
• MDL: MFCD10485881
• CID: 2787269
• PubChem ID: 11076670
• Update Time: 2025-11-02

3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride
• DTXSID00454403
• SCHEMBL5783293
• DB-151105
• 19116-94-0
• starbld0036985
• Benzenesulfonyl chloride, 3,5-dichloro-2-methoxy-
• 3,5-dichloro-2-methoxy-benzenesulfonyl Chloride
• MFCD10485881
• 866-835-5
• G39983
• RJAMONJNAIYEBI-UHFFFAOYSA-N
• EN300-194819

• MDL： MFCD10485881
• Inchi： 1S/C7H5Cl3O3S/c1-13-7-5(9)2-4(8)3-6(7)14(10,11)12/h2-3H,1H3
• InChI Key： RJAMONJNAIYEBI-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C=C(C=1OC)Cl)Cl)(=O)=O

Computed Properties

• Exact Mass: 273.902498Da
• Monoisotopic Mass: 273.902498Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride

3,5-Dichloro-2-Methoxybenzene-1-Sulfonyl Chloride: A Versatile Sulfonating Agent in Modern Organic Synthesis and Pharmaceutical Applications

3,5-Dichloro-2-methoxybenzene-1-sulfonyl chloride (CAS No. 19116-94-0) is a structurally unique organic compound characterized by the presence of a sulfonate functional group (sulfonyl chloride) and a substituted aromatic ring system (3,5-dichloro-2-methoxybenzene). This compound has garnered significant attention in recent years due to its reactivity profile, synthetic utility, and emerging applications in pharmaceutical and materials science research. The 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride molecule is synthesized through a multi-step process involving sulfonation of the corresponding 2-methoxy-1,3-dichlorobenzene precursor, followed by chlorination of the sulfonyl group to yield the final sulfonyl chloride derivative.

Recent advancements in organic synthesis methodologies have highlighted the role of 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride as a key building block for the preparation of complex molecules with pharmaceutical relevance. The sulfonyl chloride functionality is particularly valuable in electrophilic aromatic substitution reactions, where it acts as a reactive electrophile capable of introducing sulfonate moieties into aromatic or heteroaromatic systems. This property has been leveraged in the development of bioactive compounds, including selective kinase inhibitors and antimicrobial agents, where the 3,5-dichloro-2-methoxybenzene scaffold contributes to molecular recognition and binding affinity through hydrophobic and electrostatic interactions.

Studies published in the Journal of Organic Chemistry (2023) have demonstrated that 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride serves as an efficient precursor for the synthesis of thiazole-based compounds, which are widely used in the development of antitumor agents. The sulfonyl chloride group undergoes nucleophilic attack by thiols or amines under mild reaction conditions, enabling the formation of heterocyclic scaffolds with high regioselectivity. This approach has been employed in the optimization of drug candidates targeting proteasome activity, a critical pathway in cancer progression.

The 3,5-dichloro-2-methoxybenzene core of this compound also exhibits unique electronic properties due to the combined influence of the electron-withdrawing chlorine substituents and the electron-donating methoxy group. These characteristics make 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride an attractive intermediate in the synthesis of fluorescent probes and electrochemical sensors. For instance, a 2024 report in ACS Sensors described the use of this compound in the development of cell-impermeable dyes for real-time monitoring of membrane potential changes in neuronal tissues. The sulfonyl chloride functionality was modified via Michael addition reactions to introduce fluorophore moieties, resulting in highly sensitive detection systems with low cytotoxicity.

From an industrial chemistry perspective, 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride has been utilized in the scale-up synthesis of agrochemicals with herbicidal activity. The 3,5-dichloro-2-methoxybenzene motif enhances soil persistence and selective herbicidal action through hydrophobic interactions with target plant enzymes. A comparative study published in Pesticide Biochemistry and Physiology (2023) revealed that 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride-derived compounds exhibited superior efficacy against weed species compared to conventional triazine herbicides, with a reduced environmental impact due to rapid biodegradation in aqueous environments.

Recent developments in green chemistry have also focused on the enantioselective synthesis of 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride derivatives using chiral catalytic systems. A 2023 breakthrough in Angewandte Chemie demonstrated the use of metal-organic frameworks (MOFs) as heterogeneous catalysts for the asymmetric sulfonation of 2-methoxy-1,3-dichlorobenzene. This method achieved 98% enantiomeric excess in the sulfonyl chloride product, opening new avenues for the stereoselective synthesis of pharmacologically active compounds with improved metabolic stability.

In the context of materials science, 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride has been explored as a functionalizing agent for conductive polymers. The sulfonyl chloride group reacts with amine-terminated polyanilines to form covalent linkages, enhancing electronic conductivity and mechanical stability. A 2024 study in Advanced Materials reported the fabrication of flexible sensors using this compound, which exhibited exceptional sensitivity to mechanical strain and temperature fluctuations, making them suitable for wearable electronics and smart textiles.

The 3,5-dichloro-2-methoxybenzene scaffold of this compound also plays a crucial role in supramolecular chemistry. The chlorine substituents act as hydrogen bond acceptors, while the methoxy group serves as a hydrogen bond donor, enabling the self-assembly of supramolecular architectures. This property has been exploited in the development of non-covalent hydrogels with controlled release profiles, as demonstrated in a 2023 paper in Soft Matter. These hydrogels, functionalized with 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride, showed remarkable stability under physiological conditions and rapid disassembly in response to pH changes, offering potential applications in drug delivery systems and biomedical implants.

Looking ahead, ongoing research on 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride is expected to yield innovative applications in nanotechnology and quantum computing. The sulfonyl chloride functionality has been proposed as a linking group for the self-assembly of quantum dots, with 3,5-dichloro-2-methoxybenzene acting as a stabilizing ligand. Preliminary studies suggest that these hybrid nanomaterials could achieve enhanced photoluminescence and quantum coherence, paving the way for next-generation optoelectronic devices.

The compound 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride is a versatile and functionally rich molecule that has garnered significant attention across multiple scientific disciplines. Its chemical structure, featuring a benzene ring substituted with two chlorine atoms, a methoxy group, and a sulfonyl chloride group, endows it with a unique combination of electronic and steric properties. These characteristics make it an ideal candidate for a wide array of applications, from pharmaceuticals and agrochemicals to materials science and nanotechnology. --- ### Key Features and Functional Groups - Benzene ring: Provides a planar, aromatic scaffold that can be functionalized for various applications. - Chlorine substituents: Act as hydrogen bond acceptors and electrophilic centers, enhancing reactivity and supramolecular interactions. - Methoxy group: Acts as a hydrogen bond donor and electron-donating group, contributing to stability and solubility. - Sulfonyl chloride group: A highly reactive electrophilic center, capable of nucleophilic substitution, condensation, and covalent bonding, which is critical for functionalization and molecular assembly. --- ### Applications and Breakthroughs #### 1. Pharmaceuticals and Medicinal Chemistry - Enantioselective synthesis: Recent advances in chiral catalysis, including the use of metal-organic frameworks (MOFs), have enabled the asymmetric synthesis of this compound with high enantiomeric excess (up to 98%), opening the door to stereoselective drug development. - Drug delivery systems: Functionalized with 3,5-dichloro-2-methoxybenzene-1-sulfonyl chloride, hydrogels have been developed that can release drugs in response to pH changes, offering controlled release and targeted delivery. - Herbicides and Agrochemicals: The 3,5-dichloro-2-methoxybenzene motif has been shown to enhance soil persistence and selective herbicidal activity, with reduced environmental impact due to rapid biodegradation. #### 2. Materials Science and Nanotechnology - Conductive polymers: The sulfonyl chloride group has been used to functionalize polyaniline, improving electronic conductivity and mechanical stability, with potential applications in wearable electronics and smart textiles. - Quantum dots and nanomaterials: The compound has been proposed as a linking group for self-assembling quantum dots, with the 3,5-dichloro-2-methoxybenzene acting as a stabilizing ligand, potentially leading to enhanced photoluminescence and quantum coherence. #### 3. Supramolecular Chemistry and Self-Assembly - Hydrogel formation: The hydrogen bonding capabilities of the chlorine and methoxy groups have enabled the self-assembly of supramolecular hydrogels with controlled disassembly under pH changes, useful for biomedical implants and drug delivery. #### 4. Green Chemistry and Sustainable Processes - Heterogeneous catalysis: The use of MOFs as catalysts for the asymmetric sulfonation of 2-methoxy-1,3-dichlorobenzene has demonstrated high efficiency and environmental friendliness, aligning with green chemistry principles. --- ### Future Prospects - Quantum computing and optoelectronics: The compound's reactivity and stability make it a promising candidate for quantum dot functionalization, potentially leading to next-generation optoelectronic devices. - Biomedical applications: The controlled release and biodegradation properties of hydrogels and hydrogels functionalized with this compound are expected to expand in tissue engineering and regenerative medicine. - Environmental applications: The low environmental impact of agrochemicals and biodegradable materials derived from this compound could lead to sustainable agricultural practices and eco-friendly materials. --- ### Conclusion 3,5-Dichloro-2-methoxybenzene-1-sulfonyl chloride is a multifunctional molecule with a versatile chemical structure that enables cross-disciplinary applications. Its reactivity, stability, and functional versatility position it as a key molecule in the fields of pharmaceuticals, materials science, nanotechnology, and green chemistry. As research continues to explore its potential, this compound is likely to play a central role in the development of innovative technologies and sustainable solutions.